Cas no 2228186-87-4 (4-{1-(aminomethyl)cyclopropylmethyl}benzene-1,2,3-triol)

• Product Name: 4-{1-(aminomethyl)cyclopropylmethyl}benzene-1,2,3-triol
• CAS No: 2228186-87-4
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6188598
• PubChem ID: 165694576
• Update Time: 2025-10-29

4-{1-(aminomethyl)cyclopropylmethyl}benzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-{1-(aminomethyl)cyclopropylmethyl}benzene-1,2,3-triol
• 2228186-87-4
• 4-{[1-(aminomethyl)cyclopropyl]methyl}benzene-1,2,3-triol
• EN300-1807726

• Inchi： 1S/C11H15NO3/c12-6-11(3-4-11)5-7-1-2-8(13)10(15)9(7)14/h1-2,13-15H,3-6,12H2
• InChI Key： NWJILVWNJMRUDZ-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=CC=1CC1(CN)CC1)O)O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.7Ų

Additional information on 4-{1-(aminomethyl)cyclopropylmethyl}benzene-1,2,3-triol

Recent Advances in the Study of 4-{1-(aminomethyl)cyclopropylmethyl}benzene-1,2,3-triol (CAS: 2228186-87-4)

The compound 4-{1-(aminomethyl)cyclopropylmethyl}benzene-1,2,3-triol (CAS: 2228186-87-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its structural motif, featuring a cyclopropane ring and a trihydroxybenzene moiety, has been shown to confer unique pharmacological properties. Researchers have explored its utility in the development of enzyme inhibitors, particularly targeting kinases and other signaling proteins involved in disease pathways. The compound's ability to modulate protein-protein interactions has also been a subject of interest, with potential implications for treating neurodegenerative disorders and cancer.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 4-{1-(aminomethyl)cyclopropylmethyl}benzene-1,2,3-triol. Recent publications describe improved catalytic methods and greener synthetic routes, reducing the reliance on hazardous reagents and minimizing environmental impact. These developments are crucial for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Biological evaluations have demonstrated promising results, particularly in vitro assays where the compound exhibited potent antioxidant and anti-inflammatory activities. Mechanistic studies suggest that these effects are mediated through the modulation of reactive oxygen species (ROS) and inhibition of pro-inflammatory cytokines. Additionally, the compound has shown selective cytotoxicity against certain cancer cell lines, raising the possibility of its use in targeted cancer therapies.

Despite these promising findings, challenges remain in fully elucidating the compound's pharmacokinetic and pharmacodynamic profiles. Ongoing research is focused on addressing these gaps, with particular emphasis on improving bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into therapeutic applications.

In conclusion, 4-{1-(aminomethyl)cyclopropylmethyl}benzene-1,2,3-triol represents a promising scaffold for drug discovery, with diverse potential applications in medicine. Continued research into its mechanisms of action and optimization of its pharmacological properties will be critical for realizing its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the field and bringing novel treatments to patients.